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Compound of Interest

Compound Name: N,N'-Diethylethylenediamine

Cat. No.: B085531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N,N'-Diethylethylenediamine, with the CAS number 100-36-7, is a versatile diamine

derivative that serves as a crucial building block and reagent in a multitude of chemical

syntheses, particularly within the pharmaceutical and specialty chemical industries.[1] Its

unique structural characteristics make it an important intermediate for the creation of complex

organic molecules, including active pharmaceutical ingredients (APIs), imaging agents, and

other fine chemicals.[2][3] This technical guide provides an in-depth overview of its core

properties, experimental protocols for key applications, and relevant biological pathways.

Physicochemical Properties
N,N'-Diethylethylenediamine is a clear, colorless to light yellow liquid with a characteristic

amine-like odor.[4][5] It is miscible with water and soluble in various organic solvents.[5][6] A

summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of N,N'-Diethylethylenediamine
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Property Value Reference(s)

Molecular Formula C6H16N2 [4][6]

Molecular Weight 116.20 g/mol [4][7]

Density 0.827 g/mL at 25 °C [4][6]

Boiling Point 145-147 °C [4][6]

Melting Point < -70 °C [4]

Flash Point 87 °F (30.5 °C) [6][8]

Vapor Pressure 5.33 hPa at 20 °C [4][6]

Refractive Index n20/D 1.436 [4][6]

Water Solubility Miscible [4][6]

pKa (at 25 °C)
pK1: 7.70 (+2), pK2: 10.46

(+1)
[4]

LogP 0.1 at 25 °C [4]

Spectroscopic Data
The structural elucidation of N,N'-Diethylethylenediamine is supported by various

spectroscopic techniques. A summary of available data is provided in Table 2.

Table 2: Spectroscopic Data for N,N'-Diethylethylenediamine

Spectrum Type Data Source/Reference

¹H NMR ChemicalBook, PubChem[7][9]

¹³C NMR ChemicalBook, PubChem[7][8]

IR NIST WebBook, PubChem[2][7]

Mass Spectrometry (GC-MS) SpectraBase, PubChem[7][10]
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Safety and Handling
N,N'-Diethylethylenediamine is a flammable liquid and vapor and is corrosive.[8][9] It is

harmful if swallowed, toxic in contact with skin, and causes severe skin burns and eye damage.

[7][8] Inhalation may cause respiratory irritation.[11]

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.[8][11]

Use only in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including gloves, protective clothing, and eye/face protection.[6]

In case of contact with skin or eyes, rinse immediately and thoroughly with water and seek

medical attention.[8]

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents, acids, and acid chlorides.[11]

Applications in Drug Development and Research
N,N'-Diethylethylenediamine is a key intermediate in the synthesis of various pharmaceutical

compounds and is utilized in the development of diagnostic imaging agents.

Synthesis of Dibucaine Hydrochloride
Dibucaine hydrochloride, a potent local anesthetic, is synthesized using N,N'-
diethylethylenediamine as a key reactant.[4][6] The synthesis involves the reaction of 2-

chloro-4-quinolinecarboxylic acid chloride with N,N'-diethylethylenediamine to form an amide

intermediate, which is then further processed to yield dibucaine.[6]

Experimental Protocol: Synthesis of 2-chloro-N-[2-(diethylamino)ethyl]-4-

quinolinecarboxamide[6]

Preparation of 2-chloro-4-quinolinecarboxylic acid chloride: 2-Hydroxy-4-quinolinecarboxylic

acid (15-25 g) is reacted with thionyl chloride (12-18 g) in toluene (120-180 mL) at 50-70 °C

for 2.5-3.5 hours. The reaction mixture is then concentrated under reduced pressure to yield

the acid chloride.
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Amidation Reaction: The obtained 2-chloro-4-quinolinecarboxylic acid chloride is diluted with

toluene (200-300 mL). N,N'-diethylethylenediamine (6-12 g) is added, and the mixture is

heated to 60-80 °C with stirring until the reaction is complete.

Work-up: After cooling to room temperature, water is added, and the mixture is stirred for 25-

35 minutes. The organic layer is separated, washed with water and saturated brine, and then

dried over anhydrous sodium sulfate.

Isolation: The solvent is removed under reduced pressure to yield 2-chloro-N-[2-

(diethylamino)ethyl]-4-quinolinecarboxamide.

Synthesis of Dibucaine Intermediate

2-Hydroxy-4-quinolinecarboxylic acid

2-Chloro-4-quinolinecarboxylic acid chloride

Toluene, 50-70°C

Thionyl Chloride

2-Chloro-N-[2-(diethylamino)ethyl]-
4-quinolinecarboxamide

Toluene, 60-80°C

N,N'-Diethylethylenediamine
(CAS 100-36-7)

Click to download full resolution via product page

Synthesis of a Dibucaine Intermediate.

Melanin-Targeted PET Imaging
N,N'-Diethylethylenediamine is a component of novel radiolabeled probes for Positron

Emission Tomography (PET) imaging of melanoma.[12][13] These probes, such as 18F-labeled
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benzamides, exhibit an affinity for melanin, allowing for the specific targeting and visualization

of melanotic melanoma metastases.[12][14]

Experimental Workflow: Melanin-Targeted PET Imaging

The general workflow involves the synthesis of a radiolabeled probe incorporating the N,N'-
diethylethylenediamine moiety, followed by in vivo administration and PET imaging.

Workflow for Melanin-Targeted PET Imaging

Synthesis of 18F-labeled probe
with N,N'-Diethylethylenediamine

Administration of probe to
animal model with melanoma

Tail vein injection

PET/CT Imaging

Anesthesia

Image Analysis and
Tumor Localization

Click to download full resolution via product page

Workflow for Melanin-Targeted PET Imaging.

Induction of Apoptosis
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Research has indicated that N,N'-diethylethylenediamine can induce apoptosis through a

caspase-3 dependent pathway.[15] While the specific upstream signaling events initiated by

this compound are not fully elucidated, the activation of caspase-3 is a key step in the

execution phase of apoptosis, leading to the cleavage of cellular substrates and ultimately,

programmed cell death.
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Simplified Apoptosis Pathway

N,N'-Diethylethylenediamine
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Simplified Apoptosis Pathway.
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Role in Antimalarial and Oligonucleotide Synthesis
N,N'-Diethylethylenediamine serves as a building block in the synthesis of certain antimalarial

drugs.[15] Its diamine structure allows for its incorporation into larger molecules designed to

interfere with the life cycle of the malaria parasite. In the field of oligonucleotide synthesis, it

has been used in the oxidative amidation of hydrogen phosphonate diesters, a key step in the

formation of the phosphate backbone of DNA and RNA strands.[4]

Conclusion
N,N'-Diethylethylenediamine (CAS 100-36-7) is a chemical intermediate with significant utility

in pharmaceutical and research applications. Its well-defined physicochemical properties and

versatile reactivity make it a valuable tool for medicinal chemists and drug development

professionals. Proper safety precautions are essential when handling this compound due to its

hazardous nature. Further research into its biological activities, particularly its role in inducing

apoptosis, may unveil new therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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